Ethyl(3-butynyl) ether

• IUPAC Name: 4-ethoxybut-1-yne
• InChI: InChI=1S/C6H10O/c1-3-5-6-7-4-2/h1H,4-6H2,2H3
• InChI Key: WAPNRRHIEGNDKL-UHFFFAOYSA-N
• Canonical SMILES: CCOCCC#C
• Molecular Formula: C6H10O
• Molecular Weight: 98.14 g/mol
• CAS RN: 26976-26-1

Description

Ethyl(3-butynyl) ether is a chemical compound used in scientific research. It has diverse applications such as synthesis of pharmaceuticals, catalysis, and organic reactions. It contains a total of 16 bonds; 6 non-H bonds, 1 multiple bond, 3 rotatable bonds, 1 triple bond, and 1 ether (aliphatic).

Synthesis Analysis

The synthesis of ethers like this compound typically involves the Williamson Ether Synthesis, which is an S N 2 reaction of an alkoxide nucleophile with an alkyl halide. The alkoxide ion is normally prepared by the reaction of an alcohol with a strong base such as sodium hydride.

Molecular Structure Analysis

The 2D chemical structure image of this compound is also called the skeletal formula, which is the standard notation for organic molecules. The carbon atoms in the chemical structure of this compound are implied to be located at the corner(s) and hydrogen atoms attached to carbon atoms are not indicated.

Chemical Reactions Analysis

This compound contains total 16 bond(s); 6 non-H bond(s), 1 multiple bond(s), 3 rotatable bond(s), 1 triple bond(s), and 1 ether(s) (aliphatic). The exact chemical reactions involving this compound are not specified in the search results.

Physical And Chemical Properties Analysis

This compound has a molar mass of 102.18 g/mol. It has a boiling point of 71 °C, a density of 0.740 g/cm3, an explosion limit of 1.23 - 7.7 % (V), a flash point of -19 °C, a melting point of -97 °C, and a vapor pressure of 207 hPa at 25 °C. It is soluble in water to the extent of 12 g/l.

Scientific Research Applications

• Biodegradation in Soils : Ethyl tertiary butyl ether (ETBE), a related compound to Ethyl(3-butynyl) ether, has been studied for its biodegradation properties in soils. This research is significant for understanding the environmental impact of gasoline additives (Yeh & Novak, 1994).

• Solvent Applications : The use of ionic liquids, such as 1-ethyl-3-methylimidazolium, for the extraction of ethanol from ethyl tert-butyl ether (ETBE) highlights the potential of this compound in industrial separations and its role in enhancing the efficiency of solvent systems (Arce, Rodríguez, & Soto, 2006).

• Fuel Properties and Engine Tests : Studies on ether additives in diesel, including ETBE and its impact on fuel properties and engine performance, demonstrate the relevance of this compound in automotive fuel applications (Menezes, Silva, Cataluña, & Ortega, 2006).

• Synthesis and Characterization in Chemistry Education : The synthesis and characterization of ETBE, a compound related to this compound, are used in chemistry education to demonstrate laboratory techniques and the importance of gasoline oxygenates (Donahue, D'Amico, & Exline, 2002).

• Gasoline Improvement : ETBE has been studied as a gasoline improver, demonstrating the potential applications of this compound in enhancing fuel properties and combustion efficiency (Bardin, Hussin, Gushchin, Vinokurov, & Burluka, 2014).

• Gas Sensor Development : The oxidation of ethyl ether on borate glass for chemiluminescence and the development of a gas sensor demonstrate the potential of this compound in environmental monitoring technologies (Hu, Xu, Jia, Lv, Li, & Hou, 2008).

Safety and Hazards

Ethyl(3-butynyl) ether is highly flammable and may cause drowsiness or dizziness. It is harmful if swallowed and may cause damage to organs through prolonged or repeated exposure. It is recommended to keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.